![molecular formula C8H13IN2 B1459891 1-(2,2-Dimethylpropyl)-4-iodo-1H-pyrazole CAS No. 2202948-93-2](/img/structure/B1459891.png)
1-(2,2-Dimethylpropyl)-4-iodo-1H-pyrazole
Overview
Description
The description of a chemical compound typically includes its molecular formula, structure, and other identifiers like CAS number, IUPAC name, etc. It may also include information about the compound’s occurrence or synthesis .
Molecular Structure Analysis
Molecular structure analysis involves the determination of the physical arrangement of atoms in a molecule. Techniques used for this purpose include X-ray crystallography, NMR spectroscopy, and mass spectrometry .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This involves the study of the compound’s physical and chemical properties such as melting point, boiling point, solubility, density, reactivity, etc .Scientific Research Applications
Regioselectivity in Organic Synthesis
Research demonstrates the utilization of pyrazole derivatives, including those related to "1-(2,2-Dimethylpropyl)-4-iodo-1H-pyrazole," in regioselective 1,3-dipolar cycloadditions. These processes are significant in synthetic organic chemistry for creating isoxazoline and pyrrolo[3,4-d]isoxazole-4,6-dione derivatives. Moreover, pyrazoles and annulated pyrazoles exhibit diverse biological activities and are used in tranquilizing and herbicidal applications, underscoring their versatility in organic synthesis and pharmaceutical research (Zaki, Sayed, & Elroby, 2016).
Antimicrobial and Anti-inflammatory Agents
Another area of application involves the synthesis of novel pyrazole derivatives with promising anti-inflammatory and antimicrobial properties. These derivatives have been evaluated for their biological activities, showcasing the potential of pyrazole-based compounds in the development of new therapeutic agents (Bekhit, Ashour, & Guemei, 2005).
Actinide/Lanthanide Separation
In materials science and nuclear chemistry, derivatives of "this compound" have been investigated for their potential in separating actinides from lanthanides. This separation is crucial for nuclear waste management and the recycling of nuclear fuel. Specifically, compounds like 2,6-bis(5-(2,2-dimethylpropyl)-1H-pyrazol-3-yl)pyridine have shown promise as selective extracting agents for trivalent actinides over lanthanides, highlighting the relevance of pyrazole derivatives in environmental and materials science applications (Bremer et al., 2012).
Corrosion Inhibition
Pyrazole derivatives also find applications in corrosion inhibition, particularly for protecting metals from corrosive environments. Studies have shown that certain pyrazole compounds can effectively inhibit the corrosion of mild steel in acidic media, demonstrating their potential in industrial applications such as in the protection of pipelines and infrastructure (El Arrouji et al., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(2,2-dimethylpropyl)-4-iodopyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13IN2/c1-8(2,3)6-11-5-7(9)4-10-11/h4-5H,6H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJFTWRKLAFFNQW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CN1C=C(C=N1)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13IN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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